Cas no 393-56-6 (Benzenamine, 2-fluoro-N,N-dimethyl-)

• Product Name: Benzenamine, 2-fluoro-N,N-dimethyl-
• CAS No: 393-56-6
• MF: C₈H₁₀FN
• MW: 139.170105457306
• MDL: MFCD01862018
• CID: 292088
• PubChem ID: 2774264
• Update Time: 2025-09-24

Benzenamine, 2-fluoro-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-fluoro-N,N-dimethyl-
• N,N-DIMETHYL-2-FLUOROANILINE
• AKOS006228978
• MFCD01862018
• BS-50240
• 2-fluoro-N,N-dimethylaniline
• CS-0151310
• A856656
• SCHEMBL3835199
• 393-56-6
• 2-fluoro-N,N-dimethylbenzenamine
• 2-fluoro-N,N-Dimethyl aniline
• DB-361207

• MDL： MFCD01862018
• Inchi： 1S/C8H10FN/c1-10(2)8-6-4-3-5-7(8)9/h3-6H,1-2H3
• InChI Key： DUMMWWNKDSKGRZ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N(C)C

Computed Properties

• Exact Mass: 139.0798
• Monoisotopic Mass: 139.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.057±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 66-67 ºC (13 Torr)
• Flash Point: 54.6±22.6 ºC,
• Refractive Index: 1.5172 (589.3 nm 20 ºC)
• Solubility: Very slightly soluble (0.36 g/l) (25 º C),
• PSA: 3.24

Benzenamine, 2-fluoro-N,N-dimethyl- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines